Cas no 15961-84-9 (1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-)

• Product Name: 1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-
• CAS No: 15961-84-9
• MF: C₆H₅N₃O₅
• MW: 199.121001005173
• CID: 217685
• PubChem ID: 259342
• Update Time: 2025-04-19

1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidineacetaldehyde,3,4-dihydro-5-nitro-2,4-dioxo-
• 2-(5-nitro-2,4-dioxopyrimidin-1-yl)acetaldehyde
• (5-nitro-2,4-dioxo-3,4-dihydropyrimidin-1(2h)-yl)acetaldehyde
• AC1L60YD
• AC1Q6QLV
• AR-1A6387
• CTK4D0146
• KST-1A1808
• NSC89215
• NSC-89215
• DTXSID40293398
• 15961-84-9
• AKOS013111357

• Inchi： 1S/C6H5N3O5/c10-2-1-8-3-4(9(13)14)5(11)7-6(8)12/h2-3H,1H2,(H,7,11,12)
• InChI Key： IIJBTCDOPUNMQQ-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=CN1CC=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 199.02295
• Monoisotopic Mass: 199.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.64
• Refractive Index: 1.604
• PSA: 109.62
• LogP: -0.83310